Cas no 883291-40-5 (5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one)

• Product Name: 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one
• CAS No: 883291-40-5
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 6783118
• PubChem ID: 4912901
• Update Time: 2025-07-08

5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• STK783529
• 5-ETHYL-4-HYDROXY-3-[2-(5-METHOXY-1H-INDOL-3-YL)ETHYL]-4,5-DIMETHYL-1,3-OXAZOLAN-2-ONE
• CS-0322122
• 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1{H}-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one
• 5-Ethyl-4-hydroxy-3-(2-(5-methoxy-1H-indol-3-yl)ethyl)-4,5-dimethyloxazolidin-2-one
• 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one
• 2(3H)-Oxazolone, 5-ethyldihydro-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-
• 5-Ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-2-oxazolidinone
• AKOS005619996
• BPUYSIPRWPKIIZ-UHFFFAOYSA-N
• DTXSID901130744
• 883291-40-5

• Inchi： 1S/C18H24N2O4/c1-5-17(2)18(3,22)20(16(21)24-17)9-8-12-11-19-15-7-6-13(23-4)10-14(12)15/h6-7,10-11,19,22H,5,8-9H2,1-4H3
• InChI Key： BPUYSIPRWPKIIZ-UHFFFAOYSA-N
• SMILES： O1C(N(CCC2=CNC3C=CC(=CC2=3)OC)C(C)(C1(C)CC)O)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one

Research Brief on 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one (CAS: 883291-40-5)

Recent studies on the compound 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one (CAS: 883291-40-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This oxazolidinone derivative has garnered attention due to its unique structural features and promising biological activities, particularly in targeting specific pathways involved in inflammatory and neurodegenerative diseases.

The synthesis and characterization of this compound have been detailed in several recent publications, with a focus on optimizing its pharmacokinetic properties. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure, which is critical for understanding its mechanism of action. The compound's ability to modulate key enzymes and receptors, such as cyclooxygenase-2 (COX-2) and serotonin receptors, has been a focal point of these studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing inflammation and oxidative stress, making it a potential candidate for treating conditions like rheumatoid arthritis and Alzheimer's disease. Notably, its selectivity for COX-2 over COX-1 suggests a favorable safety profile with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's metabolic stability and toxicity profile are underway, with preliminary data indicating good oral bioavailability and minimal off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its development, with the aim of advancing it to clinical trials in the near future.

In conclusion, 5-ethyl-4-hydroxy-3-[2-(5-methoxy-1H-indol-3-yl)ethyl]-4,5-dimethyl-1,3-oxazolidin-2-one represents a promising lead compound in the search for new therapies for inflammatory and neurodegenerative disorders. Continued research is essential to fully exploit its therapeutic potential and address any remaining challenges in its development.